Cas no 2172495-01-9 (3-2-(4-methylpiperidin-1-yl)ethylbenzaldehyde)

• Product Name: 3-2-(4-methylpiperidin-1-yl)ethylbenzaldehyde
• CAS No: 2172495-01-9
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 6568080
• PubChem ID: 165602177
• Update Time: 2025-10-28

3-2-(4-methylpiperidin-1-yl)ethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-2-(4-methylpiperidin-1-yl)ethylbenzaldehyde
• EN300-1618689
• 2172495-01-9
• 3-[2-(4-methylpiperidin-1-yl)ethyl]benzaldehyde

• Inchi： 1S/C15H21NO/c1-13-5-8-16(9-6-13)10-7-14-3-2-4-15(11-14)12-17/h2-4,11-13H,5-10H2,1H3
• InChI Key： CBGIJKRWZPVUDK-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1)CCN1CCC(C)CC1

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-2-(4-methylpiperidin-1-yl)ethylbenzaldehyde

3-2-(4-Methylpiperidin-1-yl)Ethylbenzaldehyde: A Comprehensive Overview

3-2-(4-Methylpiperidin-1-yl)Ethylbenzaldehyde (CAS No: 2172495-01-9) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a benzaldehyde group attached to a 4-methylpiperidine ring via an ethyl chain, making it a versatile building block for various chemical reactions.

The benzaldehyde moiety in 3-2-(4-Methylpiperidin-1-yl)Ethylbenzaldehyde contributes to its reactivity, particularly in condensation reactions such as the aldol reaction or the Perkin reaction. These reactions are pivotal in synthesizing complex organic molecules, including pharmaceutical agents and agrochemicals. Recent studies have highlighted the role of this compound in the synthesis of bioactive molecules, where its ability to form stable conjugates has been exploited.

One of the most notable aspects of 3-2-(4-Methylpiperidin-1-yl)Ethylbenzaldehyde is its role as an intermediate in the synthesis of antidepressant drugs. The piperidine ring, a six-membered amine-containing structure, is a common feature in many pharmacologically active compounds. The methyl substitution on the piperidine ring enhances its lipophilicity, making it more suitable for crossing biological membranes, a critical factor in drug delivery.

Recent advancements in computational chemistry have allowed researchers to model the behavior of 3-2-(4-Methylpiperidin-1-yl)Ethylbenzaldehyde at the molecular level. These studies have provided insights into its electronic structure and reactivity patterns, which are essential for predicting its behavior in different chemical environments. For instance, density functional theory (DFT) calculations have revealed that the compound exhibits significant π-electron delocalization across the aromatic ring and the piperidine moiety, enhancing its stability and reactivity.

In terms of synthesis, 3-2-(4-Methylpiperidin-1-yl)Ethylbenzaldehyde can be prepared via a variety of methods, including nucleophilic substitution and coupling reactions. One efficient route involves the alkylation of 4-methylpiperidine with an appropriate benzaldehyde derivative under mild conditions. This method not only ensures high yield but also maintains the integrity of the functional groups present in the molecule.

The compound's physical properties, such as melting point and solubility, are crucial for its application in various industries. Experimental data indicate that 3-2-(4-Methylpiperidin-1-y l)Ethylbenzaldehyde has a melting point of approximately 85°C and is soluble in common organic solvents like dichloromethane and ethanol but poorly soluble in water. These properties make it suitable for use in organic synthesis reactions that require controlled solubility profiles.

Recent research has also explored the use of 3-2-(4-Methylpiperidin -1-y l)Ethylbenzaldehyde as a precursor for advanced materials such as polymers and nanoparticles. Its ability to form stable bonds with other monomers makes it a promising candidate for developing high-performance materials with tailored properties.

In conclusion, 3 - 2 -(4 - Methyl piper idin - 1 - yl ) Eth yl ben zald ehyde (CAS No: 2172495 -01 -9 ) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a valuable tool for future innovations in chemistry and pharmacology.